Cas no 6334-49-2 (3-(2,6-dimethoxy-4-methylphenyl)prop-2-enoic acid)

• Product Name: 3-(2,6-dimethoxy-4-methylphenyl)prop-2-enoic acid
• CAS No: 6334-49-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 959849
• PubChem ID: 5351734
• Update Time: 2025-04-19

3-(2,6-dimethoxy-4-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,6-dimethoxy-4-methylphenyl)prop-2-enoic acid
• 3-(2,6-dimethoxy-4-methylphenyl)prop-2-enoic acid
• 2,6-dimethoxy-4-methyl-trans-cinnamic acid
• 2,6-Dimethoxy-4-methyl-trans-zimtsaeure
• 3-(2,6-dimethoxy-4-methylphenyl)acrylic acid
• AC1L5N2K
• AG-J-26750
• CTK5B8740
• NCI60_002392
• NCIStruc1_000572
• NCIStruc2_000407
• 6334-49-2
• DTXSID10283009

• Inchi： 1S/C12H14O4/c1-8-6-10(15-2)9(4-5-12(13)14)11(7-8)16-3/h4-7H,1-3H3,(H,13,14)
• InChI Key： XCTXJHNBAGXPMI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C=CC(=O)O)OC

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 389.4°C at 760 mmHg
• Flash Point: 150°C
• Refractive Index: 1.567
• PSA: 55.76
• LogP: 2.11000